3-Cyclopentyl-3-fluoroazetidine hydrochloride
Overview
Description
3-Cyclopentyl-3-fluoroazetidine hydrochloride (3-CPFA) is a cyclic compound that has been used in a variety of scientific and industrial applications. 3-CPFA is a versatile and useful molecule due to its unique structure and properties. It has been used in a variety of fields, including organic synthesis, drug discovery, and industrial applications. 3-CPFA can be synthesized using a variety of methods, and is also commercially available.
Scientific Research Applications
3-Cyclopentyl-3-fluoroazetidine hydrochloride has been used in a variety of scientific research applications. It has been used as a building block in organic synthesis, as well as in the synthesis of a variety of other compounds. It has also been used in the synthesis of drugs, such as antifungals and anti-inflammatory drugs. Additionally, this compound has been used in the synthesis of polymers, dyes, and other materials.
Mechanism of Action
The mechanism of action of 3-Cyclopentyl-3-fluoroazetidine hydrochloride is not fully understood. However, it is believed to act as an alkylating agent, which means that it can react with other molecules to form new compounds. It is also believed to act as an inhibitor of some enzymes, which can affect the activity of certain metabolic pathways.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound are not fully understood. However, it has been suggested that this compound may have some anti-inflammatory and anti-cancer properties. Additionally, it has been suggested that this compound may have some neuroprotective effects.
Advantages and Limitations for Lab Experiments
3-Cyclopentyl-3-fluoroazetidine hydrochloride has several advantages and limitations when used in laboratory experiments. One of the main advantages is that it is relatively easy to synthesize, and is also commercially available. Additionally, it is relatively stable and can be stored at room temperature. However, it is important to note that this compound is a highly reactive compound and should be handled with caution.
Future Directions
The potential applications of 3-Cyclopentyl-3-fluoroazetidine hydrochloride are still being explored. One of the main areas of research is in the development of new drugs and materials. Additionally, research is being conducted to explore the potential use of this compound in the synthesis of polymers and dyes. Additionally, research is being conducted to explore the potential use of this compound in the treatment of various diseases, such as cancer and inflammation. Finally, further research is being conducted to explore the potential of this compound as an enzyme inhibitor.
properties
IUPAC Name |
3-cyclopentyl-3-fluoroazetidine;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H14FN.ClH/c9-8(5-10-6-8)7-3-1-2-4-7;/h7,10H,1-6H2;1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SNEBVPYFHJCAOL-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(C1)C2(CNC2)F.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H15ClFN |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
179.66 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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